Cas no 1260659-05-9 (5-(Chloromethyl)-1-methyl-3-nitro-1H-pyrazole)

5-(Chloromethyl)-1-methyl-3-nitro-1H-pyrazole is a heterocyclic compound featuring a reactive chloromethyl group and a nitro substituent on a pyrazole backbone. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The chloromethyl group enables further functionalization through nucleophilic substitution, while the nitro group offers opportunities for reduction or other transformations. Its stability under standard handling conditions and well-defined reactivity profile enhance its utility in multi-step synthetic routes. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring consistent performance in targeted applications.
5-(Chloromethyl)-1-methyl-3-nitro-1H-pyrazole structure
1260659-05-9 structure
Product Name:5-(Chloromethyl)-1-methyl-3-nitro-1H-pyrazole
CAS No:1260659-05-9
MF:C5H6ClN3O2
MW:175.573039531708
MDL:MFCD18262420
CID:4691781
PubChem ID:50896693
Update Time:2025-10-29

5-(Chloromethyl)-1-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(chloromethyl)-1-methyl-3-nitro-1H-pyrazole
    • SBB073685
    • FCH1158497
    • 5-(chloromethyl)-1-methyl-3-nitropyrazole
    • 5-(Chloromethyl)-1-methyl-3-nitro-1H-pyrazole
    • MDL: MFCD18262420
    • Inchi: 1S/C5H6ClN3O2/c1-8-4(3-6)2-5(7-8)9(10)11/h2H,3H2,1H3
    • InChI Key: IDYXZITVWNNMHX-UHFFFAOYSA-N
    • SMILES: ClCC1=CC([N+](=O)[O-])=NN1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Topological Polar Surface Area: 63.6

5-(Chloromethyl)-1-methyl-3-nitro-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB552173-100 mg
5-(Chloromethyl)-1-methyl-3-nitro-1H-pyrazole; .
1260659-05-9
100MG
€343.30 2022-03-01
abcr
AB552173-250 mg
5-(Chloromethyl)-1-methyl-3-nitro-1H-pyrazole; .
1260659-05-9
250MG
€454.70 2022-03-01
abcr
AB552173-500 mg
5-(Chloromethyl)-1-methyl-3-nitro-1H-pyrazole; .
1260659-05-9
500MG
€589.80 2022-03-01
abcr
AB552173-1 g
5-(Chloromethyl)-1-methyl-3-nitro-1H-pyrazole; .
1260659-05-9
1g
€787.20 2022-03-01
Enamine
EN300-232613-0.05g
5-(chloromethyl)-1-methyl-3-nitro-1H-pyrazole
1260659-05-9 95%
0.05g
$197.0 2024-06-19
Enamine
EN300-232613-0.1g
5-(chloromethyl)-1-methyl-3-nitro-1H-pyrazole
1260659-05-9 95%
0.1g
$293.0 2024-06-19
Enamine
EN300-232613-0.25g
5-(chloromethyl)-1-methyl-3-nitro-1H-pyrazole
1260659-05-9 95%
0.25g
$418.0 2024-06-19
Enamine
EN300-232613-0.5g
5-(chloromethyl)-1-methyl-3-nitro-1H-pyrazole
1260659-05-9 95%
0.5g
$656.0 2024-06-19
Enamine
EN300-232613-1.0g
5-(chloromethyl)-1-methyl-3-nitro-1H-pyrazole
1260659-05-9 95%
1.0g
$842.0 2024-06-19
Enamine
EN300-232613-2.5g
5-(chloromethyl)-1-methyl-3-nitro-1H-pyrazole
1260659-05-9 95%
2.5g
$1650.0 2024-06-19

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